1-(methylsulfonyl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)piperidine-4-carboxamide
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Description
1-(methylsulfonyl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H27N3O4S and its molecular weight is 381.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Heterocyclic Compounds : Research demonstrates the synthesis of complex heterocyclic compounds that could serve as building blocks for more intricate molecules, potentially including derivatives like the one . For example, studies have shown the synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols and other novel fused heterobicycles, indicating a broad interest in developing new synthetic pathways for heterocyclic compounds with potential applications in medicinal chemistry and materials science (Karthikeyan, Vijayakumar, & Sarveswari, 2014).
Antimicrobial and Anticancer Agents : Some synthesized compounds, such as sulfonamides and 1,3-oxazine-2,4-diones with similar functional groups, have been evaluated for their potential anti-inflammatory and antimicrobial activities. These studies highlight the ongoing research into new compounds for pharmaceutical applications, including the search for novel antimicrobial and anticancer agents (Gangapuram & Redda, 2006).
Biological Activity and Potential Applications
Cannabinoid Receptor Antagonists : Research into compounds acting as antagonists for cannabinoid receptors can lead to the development of new therapeutic agents. For instance, N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) has been studied for its interaction with the CB1 cannabinoid receptor, offering insights into the design of receptor-specific drugs (Shim et al., 2002).
Encapsulation for Drug Delivery : The encapsulation of functionalized pyrenyl derivatives in water-soluble metalla-cages represents an innovative approach to drug delivery, suggesting that similar compounds might be used to enhance the solubility and bioavailability of hydrophobic drugs (Mattsson et al., 2010).
Properties
IUPAC Name |
1-methylsulfonyl-N-[oxan-4-yl(pyridin-3-yl)methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O4S/c1-26(23,24)21-9-4-15(5-10-21)18(22)20-17(14-6-11-25-12-7-14)16-3-2-8-19-13-16/h2-3,8,13-15,17H,4-7,9-12H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPHOGQTUDVXIQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)C(=O)NC(C2CCOCC2)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.